2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone hydrochloride
Overview
Description
2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone is a chemical compound with the CAS Number: 6511-88-2 . It has a molecular weight of 182.15 and its IUPAC name is 1-(trifluoroacetyl)piperazine . It is typically stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C . The compound is available in solid, semi-solid, or liquid form .
Synthesis Analysis
The synthesis of 2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone involves several steps . One method involves the reaction of ethyl trifluoroacetate with piperazine in tetrahydrofuran at room temperature under nitrogen . The mixture is stirred for 60 minutes and then concentrated to remove the solvent . Another method involves the reaction of the compound with other reagents such as caesium carbonate, palladium diacetate, and 2,2’-bis(diphenylphosphino)-1,1’-binaphthyl in toluene at 100°C . After cooling the reaction mixture back to room temperature, the insolubles are filtered through celite, the filtrate is concentrated under reduced pressure, and the residue is purified by preparative thin-layer chromatography .Molecular Structure Analysis
The InChI code for 2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone is 1S/C6H9F3N2O/c7-6(8,9)5(12)11-3-1-10-2-4-11/h10H,1-4H2 . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
The compound 2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone can participate in various chemical reactions. For instance, it can react with (S)-trifluoromethanesulfonic acid 3-(1-tert-butoxycarbonylamino-ethyl)-phenyl ester in the presence of potassium phosphate in toluene at 100°C . In another stage, it can react with sodium hydrogencarbonate in water and toluene at 20°C .Physical And Chemical Properties Analysis
The compound 2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone has a molecular weight of 182.15 . It is typically stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C . The compound is available in solid, semi-solid, or liquid form .Scientific Research Applications
Catalyst in Organic Reactions
Lastly, it acts as a catalyst in various organic reactions. Its unique chemical structure can accelerate reaction rates or enable specific pathways, making it a valuable tool in synthetic chemistry research.
Each of these applications demonstrates the versatility and importance of 2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone hydrochloride in scientific research. Its role in advancing our understanding of biological processes and enhancing synthetic methodologies is significant, contributing to various fields of study .
Safety and Hazards
properties
IUPAC Name |
2,2,2-trifluoro-1-piperazin-1-ylethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F3N2O.ClH/c7-6(8,9)5(12)11-3-1-10-2-4-11;/h10H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLIKRYCMRPFILF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClF3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-Trifluoro-1-(piperazin-1-yl)ethanone hydrochloride | |
CAS RN |
245487-45-0 |
Source
|
| Record name | Ethanone, 2,2,2-trifluoro-1-(1-piperazinyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=245487-45-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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